Cas no 65023-19-0 (Me ester-Epithelanthic acid)

• Product Name: Me ester-Epithelanthic acid
• CAS No: 65023-19-0
• Molecular Formula: C₃₁H₄₈O₄
• Molecular Weight: 484.71
• CID: 2022514
• PubChem ID: 73013377

Me ester-Epithelanthic acid Properties

Names and Identifiers

• Me ester-Epithelanthic acid
• (4AS,6AR,6BS,10R,12AS,14AR,14BR)-METHYL 10-HYDROXY-2,2,6A,6B,9,9,12A-HEPTAMETHYL-14-OXO-1,2,3,4,4A,5,6,6A,6B,7,8,8A,9,1...
• Methyl (3α,5ξ,18α)-3-hydroxy-12-oxoolean-9(11)-en-28-oate
• (4aS,6aR,6bS,10R,12aS,14aR,14bR)-Methyl 10-hydroxy-2,2,6a,6b,9,9,12a-heptaMethyl-14-oxo-1,2,3,4,4a,5,6,6a,6b,7,8,8a,9,10,11,12,12a,14,14a,14b-icosahydropicene-4a-carboxylate
• AKOS037649939
• 65023-19-0
• (4aS,6aR,6bS,10R,12aS,14aR,14bR)-methyl10-hydroxy-2,2,6a,6b,9,9,12a-heptamethyl-14-oxo-1,2,3,4,4a,5,6,6a,6b,7,8,8a,9,10,11,12,12a,14,14a,14b-icosahydropicene-4a-carboxylate
• CS-13923
• (4aS,6aR,6bS,10R,12aS,14aR,14bR)-methyl-10-hydroxy-2,2,6a,6b,9,9,12a-heptamethyl-14-oxo-1,2,3,4,4a,5,6,6a,6b,7,8,8a,9,10,11,12,12a,14,14a,14b-icosahydropicene-4a-carboxylate
• METHYL (4AS,6AR,6BS,10R,12AS,14AR,14BR)-10-HYDROXY-2,2,6A,6B,9,9,12A-HEPTAMETHYL-14-OXO-3,4,5,6,7,8,8A,10,11,12,14A,14B-DODECAHYDRO-1H-PICENE-4A-CARBOXYLATE
• QCA02319
• (4aS,6aR,6bS,10R,12aS,14aR,14bR)-Methyl 10-hydroxy-2,2,6a,6b,9,9,12a-heptaMethyl-14-oxo-1,2,3,4,4a,5,6,6a,6b,7,8,8a,9,10,11,12,12a,1 4,14a,14b-icosahydropicene-4a-carboxylate

• InChIKey： URHQNWRPERDLCK-DFDYYWNYSA-N
• Inchi： InChI=1S/C31H48O4/c1-26(2)13-15-31(25(34)35-8)16-14-30(7)24(19(31)18-26)20(32)17-22-28(5)11-10-23(33)27(3,4)21(28)9-12-29(22,30)6/h17,19,21,23-24,33H,9-16,18H2,1-8H3/t19-,21?,23-,24+,28+,29-,30-,31+/m1/s1
• SMILES： CC1(C)CC[C@@]2(CC[C@]3(C)[C@@H]([C@H]2C1)C(=O)C=C4[C@@]5(C)CC[C@H](C(C)(C)C5CC[C@]43C)O)C(=O)OC

Computed Properties

• Exact Mass: 484.35526001g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 484.35526001g/mol
• Heavy Atom Count: 35
• Complexity: 977
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.9
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids